Cas no 1048973-47-2 (MDA 19)

• Product Name: MDA 19
• CAS No: 1048973-47-2
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• MDL: MFCD23135890
• CID: 837861
• PubChem ID: 135743701
• Update Time: 2025-04-19

MDA 19 Chemical and Physical Properties

Names and Identifiers

• N'-(1-Hexyl-2-oxoindolin-3-ylidene)benzohydrazide
• MDA 19
• 1,2,4-Triazine-6-carboxaldehyde, 2,3,4,5-tetrahydro-3,5-dioxo-
• 2-(6benzyloxy-3-oxo-3H-xanthen-9-yl)-benzyl ester
• ACMC-20m1q2
• AG-H-98079
• benzoic acid (1-n-hexyl-2-oxo-1,2-dihydroindol-3-ylidene)hydrazide
• CTK3F2017
• dibenzylfluorescein
• MDA-19
• N'-[(3Z)-1-(1-hexyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• O,O'-Dibenzylfluorescein
• O-benzylfluorescein benzyl ester
• (Z)-N'-(1-hexyl-2-oxoindolin-3-ylidene)benzohydrazide
• N-[(Z)-(1-Hexyl-2-oxo-indolin-3-ylidene)aMino]benzaMide
• N'-[(3Z)-1-Hexyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• Benzoic acid (2Z)-2-(1-hexyl-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• MDA 19 (Z)-N'-(1-hexyl-2-oxoindolin-3-ylidene)benzohydrazide
• N-[(Z)-(1-hexyl-2-oxoindol-3-ylidene)amino]benzamide
• ZGQHMZCITJHYOW-QOCHGBHMSA-N
• (2Z)-2-(1-Hexyl-1,2-dihydro-2-oxo-3H-indol-3-ylidene) Hydrazide Benzoic Acid
• CS-0959
• 1048973-47-2
• N'-[(3z)-1-(1-hexyl)-2-oxo-1,2-dihydro-3h-indol-3-ylidene]-benzohydrazide
• AKOS024458033
• DTXSID201029871
• Benzoic acid, (2Z)-2-(1-hexyl-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• N'-(1-Hexyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
• X83OI5CX2U
• N'-((3Z)-1-Hexyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
• HY-15451
• DTXSID401345281
• BZO-HEXOXIZID [NFLIS-DRUG]
• N''-[(3Z)-1-(1-Hexyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• BCP22008
• BZO-HEXOXIZID
• MS-25397
• UNII-X83OI5CX2U
• MDA19
• BDBM50273032
• BCP9000900
• DA-75379
• F84870
• J-001288
• AKOS016007826
• CHEMBL457185
• CID 25034599
• NS00016766
• Q6715116
• 1104302-26-2
• SCHEMBL13213405

• MDL： MFCD23135890
• Inchi： 1S/C21H23N3O2/c1-2-3-4-10-15-24-18-14-9-8-13-17(18)19(21(24)26)22-23-20(25)16-11-6-5-7-12-16/h5-9,11-14,26H,2-4,10,15H2,1H3/b23-22+
• InChI Key： ICNRTDOKKSWDRL-GHVJWSGMSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1CCCCCC)/N=N/C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• PSA: 61.77000
• LogP: 4.20350
• Vapor Pressure: Not available

MDA 19 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month